Cas no 1531-31-3 (2-Butanone,1-(2-quinolinyl)-)

• Product Name: 2-Butanone,1-(2-quinolinyl)-
• CAS No: 1531-31-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 206193
• PubChem ID: 255092
• Update Time: 2025-04-19

2-Butanone,1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-(2-quinolinyl)-
• 1-quinolin-2-ylbutan-2-one
• 1-(2-Chinolyl)-butan-2-on
• 1-(quinolin-2-yl)butan-2-one
• 1-[2]Chinolyl-butan-2-on
• 1-[2]quinolyl-butan-2-one
• 1-quinolin-2-yl-butan-2-one
• AC1L5RNH
• AC1Q5GYN
• AR-1B3299
• CTK4C7714
• Ethyl-chinaldyl-keton
• KST-1B1270
• NSC80329
• quinolylbutanone
• SCHEMBL17372711
• DTXSID50292094
• NSC-80329
• 1531-31-3

• Inchi： 1S/C13H13NO/c1-2-12(15)9-11-8-7-10-5-3-4-6-13(10)14-11/h3-8H,2,9H2,1H3
• InChI Key： ZRWNYCNMQFWSOF-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96